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Abstract

Sodium methyl carbonate (SMC) is a versatile and stable C1 synthon with growing
importance in organic synthesis.[1] This technical guide provides an in-depth overview of the
synthesis and key properties of sodium methyl carbonate, tailored for researchers, scientists,
and professionals in drug development. It offers detailed experimental protocols for its
preparation, a comprehensive summary of its physicochemical properties, and a discussion of
its reactivity, particularly its differential reactions with organometallic reagents.[1]

Synthesis of Sodium Methyl Carbonate

The most common and direct laboratory-scale synthesis of sodium methyl carbonate involves
the carbonation of sodium methoxide.[1] This method is efficient and relies on the reaction of a
strong base (sodium methoxide) with a Lewis acid (carbon dioxide).

Experimental Protocol: Carbonation of Sodium
Methoxide

This protocol details the synthesis of sodium methyl carbonate from sodium methoxide and
carbon dioxide gas.

Materials:
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e Sodium methoxide (NaOCH?s)

¢ Anhydrous methanol (CH3OH)

e Carbon dioxide (CO2) gas

e Inert gas (e.g., Argon or Nitrogen)

» Schlenk flask or a three-necked round-bottom flask
e Gas inlet tube

o Magnetic stirrer and stir bar

« Filtration apparatus (e.g., Bichner funnel)

» Drying apparatus (e.g., vacuum oven or desiccator)
Procedure:

e Reaction Setup: A dry Schlenk flask or a three-necked round-bottom flask equipped with a
magnetic stir bar, a gas inlet tube, and a gas outlet is assembled under an inert atmosphere.

 Dissolution of Sodium Methoxide: Anhydrous methanol is added to the flask, followed by the
careful addition of sodium methoxide. The mixture is stirred until the sodium methoxide is
completely dissolved, forming a homogeneous solution.

o Carbonation: A steady stream of carbon dioxide gas is bubbled through the sodium
methoxide solution at a moderate rate. The reaction is typically carried out at ambient
temperature (20-25°C).[1]

» Precipitation: As the reaction proceeds, sodium methyl carbonate, which has limited
solubility in methanol, will precipitate out of the solution as a white solid.[1]

» Reaction Completion: The flow of carbon dioxide is continued until the precipitation of the
product appears to be complete. A slight excess of carbon dioxide is generally used to
ensure the complete conversion of sodium methoxide.[1]
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e |solation of Product: The reaction mixture is filtered to collect the precipitated sodium
methyl carbonate. The solid is washed with a small amount of cold, dry methanol to remove
any unreacted sodium methoxide or other soluble impurities.[1]

e Drying: The collected solid is dried under vacuum to remove any residual solvent, yielding
pure sodium methyl carbonate.

Diagram of the Synthesis Workflow:
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Caption: Workflow for the synthesis of sodium methyl carbonate.

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b1629319?utm_src=pdf-body-img
https://www.benchchem.com/product/b1629319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Properties of Sodium Methyl Carbonate

This section summarizes the key physical, chemical, and spectroscopic properties of sodium

methyl carbonate in a structured format for easy reference.

hvsicochemical .

Property

Value

Chemical Formula

C2Hs3NaOs

Molecular Weight 98.03 g/mol [1]
CAS Number 6482-39-9[1]
Appearance White powder/solid
Melting Point N/A (decomposes upon heating)[2]
Boiling Point 119.1 °C at 760 mmHg[2]
Soluble in water.[2] Limited solubility in
Solubility methanol.[1] Insoluble in acetone and ethyl
acetate.[1]
Stable under normal conditions, but can
Stability decompose upon heating or exposure to

moisture.[2]

Spectroscopic Data

Spectroscopy

Wavenumber /| Chemical Shift

IR (Infrared)

~1615 cm~1 (C=0 stretching)[1]

1H NMR (DMSO-ds)

~3.32 ppm (s, 3H, -OCHs)[1]

13C NMR

~156-162 ppm (carbonate carbon)[1]

Reactivity and Applications

Sodium methyl carbonate serves as a stable and convenient alternative to gaseous carbon

dioxide in organic synthesis.[1] A key feature of its utility is its differential reactivity towards
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various organometallic reagents, which allows for the selective synthesis of different functional
groups.[1]

Differential Reactivity with Organometallic Reagents

The choice between a Grignard reagent and an organolithium reagent dictates the outcome of
the reaction with sodium methyl carbonate, leading selectively to either carboxylic acids or
symmetrical ketones.[1]

o Reaction with Grignard Reagents (RMgX): The reaction of sodium methyl carbonate with
Grignard reagents selectively produces carboxylic acids.[1]

e Reaction with Organolithium Reagents (RLi): In contrast, its reaction with organolithium
reagents yields symmetrical ketones.[1]

This orthogonal reactivity can be exploited in a one-pot synthesis of unsymmetrical ketones by
the sequential addition of a Grignard reagent followed by an organolithium reagent.[1]

Diagram of the Differential Reactivity:
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Differential Reactivity of Sodium Methyl Carbonate
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Caption: Differential reactivity of SMC with organometallic reagents.

Conclusion

Sodium methyl carbonate is a valuable reagent in organic synthesis, offering a safe and
easy-to-handle alternative to gaseous carbon dioxide. Its synthesis from sodium methoxide is
straightforward, and its differential reactivity with organometallic reagents provides a versatile
tool for the selective formation of carboxylic acids and ketones. This guide provides the
essential technical information for researchers to effectively synthesize and utilize sodium
methyl carbonate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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